Cas no 61580-66-3 (6-methoxy-9-methyl-9H-Purin-2-amine)

6-methoxy-9-methyl-9H-Purin-2-amine structure
61580-66-3 structure
Product Name:6-methoxy-9-methyl-9H-Purin-2-amine
CAS No:61580-66-3
MF:C7H9N5O
MW:179.179260015488
CID:1114923
PubChem ID:188419
Update Time:2025-04-20

6-methoxy-9-methyl-9H-Purin-2-amine Chemical and Physical Properties

Names and Identifiers

    • 6-methoxy-9-methyl-9H-Purin-2-amine
    • 6-methoxy-9-methylpurin-2-amine
    • 61580-66-3
    • O6,9-Dimethylguanine
    • 9H-Purin-2-amine, 6-methoxy-9-methyl-
    • 6-Methoxy-9-methyl-3,9-dihydro-2H-purin-2-imine
    • 6-methoxy-9-methyl-purin-2-amine
    • DTXSID20977169
    • SCHEMBL12522769
    • Inchi: 1S/C7H9N5O/c1-12-3-9-4-5(12)10-7(8)11-6(4)13-2/h3H,1-2H3,(H2,8,10,11)
    • InChI Key: IMPISUQCINFOAO-UHFFFAOYSA-N
    • SMILES: O(C)C1=C2C(=NC(N)=N1)N(C)C=N2

Computed Properties

  • Exact Mass: 179.08087
  • Monoisotopic Mass: 179.081
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 78.8Ų
  • XLogP3: 0

Experimental Properties

  • Density: 1.56
  • Boiling Point: 450.5°C at 760 mmHg
  • Flash Point: 226.3°C
  • Refractive Index: 1.729
  • PSA: 78.85
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